N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-3-25-18-6-4-5-16(12-18)21-20(24)15-11-19(23)22(13-15)17-9-7-14(2)8-10-17/h4-10,12,15H,3,11,13H2,1-2H3,(H,21,24)
• InChI Key: HICWPPMUHPPRMQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)C

Description

N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as EMPC or CP-202, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrrolidine derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the sigma-1 receptor. This receptor is involved in various cellular processes, including calcium signaling, protein folding, and neurotransmitter release, and is believed to play a role in neuroprotection.
Biochemical and Physiological Effects:
N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been found to exhibit various biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of oxidative stress, and the promotion of neuronal survival. It has also been found to have anti-inflammatory and analgesic effects, making it a promising candidate for further investigation in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to cross the blood-brain barrier. However, its limited solubility in water and its potential toxicity at high concentrations may pose limitations for its use in certain experiments.

Future Directions

There are several potential future directions for the investigation of N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, including:
1. Further investigation of its mechanism of action and its potential as a therapeutic agent for neurodegenerative diseases.
2. Exploration of its potential use in the treatment of other diseases, such as cancer and inflammation.
3. Investigation of its potential as a tool for the study of sigma-1 receptor function and its role in cellular processes.
4. Development of novel N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide derivatives with improved pharmacological properties and reduced toxicity.
In conclusion, N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is a promising compound that has been extensively studied for its potential applications in scientific research. Its various biochemical and physiological effects make it a promising candidate for further investigation in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 3-ethoxyaniline with 4-methylbenzoyl chloride in the presence of a base, followed by the addition of pyrrolidine-3-carboxylic acid and a coupling agent. The resulting compound is then purified by recrystallization to obtain pure N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide.

Scientific Research Applications

N-(3-ethoxyphenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit neuroprotective effects and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.